Cas no 208772-46-7 (3-Formyl-1H-indole-4-carboxylic acid)
208772-46-7 structure
Product Name:3-Formyl-1H-indole-4-carboxylic acid
CAS No:208772-46-7
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD09864030
CID:1039329
PubChem ID:21901393
Update Time:2025-04-20
3-Formyl-1H-indole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Formyl-1H-indole-4-carboxylic acid
- 3-formylindole-4-carboxylic acid
- BB_NC-2056
- F15917
- Z1198235077
- NCGC00342940-01
- MFCD09864030
- SCHEMBL5002752
- CS-0211475
- EN300-317588
- 1H-Indole-4-carboxylic acid, 3-formyl-
- AB01334826-02
- A879367
- AKOS005135834
- 3-Formyl-1H-indole-4-carboxylic acid, AldrichCPR
- 208772-46-7
- DB-252491
- BBL012845
- DTXSID50619762
- ALBB-034004
- STK788317
- SY211519
- VS-03553
- 3-Formyl-1H-indole-4-carboxylicacid
- DTXCID00570516
-
- MDL： MFCD09864030
- Inchi： 1S/C10H7NO3/c12-5-6-4-11-8-3-1-2-7(9(6)8)10(13)14/h1-5,11H,(H,13,14)
- InChI Key： GLURRHBQBOQINO-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC2=C1C(C=O)=CN2)=O
Computed Properties
- Exact Mass: 189.04300
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 496.9±25.0 °C at 760 mmHg
- Flash Point: 254.3±23.2 °C
- PSA: 70.16000
- LogP: 1.67860
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
3-Formyl-1H-indole-4-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Formyl-1H-indole-4-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Formyl-1H-indole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F700415-25mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | F700415-50mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 50mg |
$121.00 | 2023-05-18 | ||
| TRC | F700415-100mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 100mg |
$178.00 | 2023-05-18 | ||
| TRC | F700415-250mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 250mg |
$316.00 | 2023-05-18 | ||
| TRC | F700415-500mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 500mg |
$534.00 | 2023-05-18 | ||
| TRC | F700415-1g |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 1g |
$999.00 | 2023-05-18 | ||
| Chemenu | CM124471-1g |
3-formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 95% | 1g |
$333 | 2021-08-05 | |
| Alichem | A199000411-1g |
3-Formylindole-4-carboxylic acid |
208772-46-7 | 98% | 1g |
$418.80 | 2023-09-02 | |
| Apollo Scientific | OR910511-250mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 98% | 250mg |
£99.00 | 2025-02-21 | |
| Apollo Scientific | OR910511-1g |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 98% | 1g |
£280.00 | 2025-02-21 |
3-Formyl-1H-indole-4-carboxylic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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